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Compound of Interest

Compound Name: Syngenite

Cat. No.: B078856

An In-depth Technical Guide to Syngenite (K2Ca(S0a4)2:-H20)

Introduction

Syngenite is an uncommon hydrated potassium calcium sulfate mineral with the formula
K2Ca(S0a4)2-H20.[1][2] It was first described in 1872 in the Kalush salt deposit in Ukraine.[1][2]
The name originates from the Greek word 'ouyyevnc' (syngenés), meaning "related,” due to its
chemical similarity to the mineral polyhalite.[1][2]

Syngenite typically occurs in marine evaporite deposits as a diagenetic phase.[1][2] It also
forms as a volcanic sublimate, a product of pneumatolytic reactions, a vein filling in geothermal
fields, and in caves from the interaction of bat guano.[1][2][3] Its presence has also been noted
in hardened cement with high potassium content.[1][2] This guide provides a comprehensive
overview of the crystallographic, physicochemical, and thermal properties of syngenite, along
with detailed experimental protocols for its characterization and synthesis.

Crystallography

Syngenite crystallizes in the monoclinic crystal system, belonging to the space group P21/m.[1]
[4][5] The crystal structure consists of alternating sheets of KOs polyhedra columns linked by
zig-zag chains of CaOs polyhedra and two distinct sulfate groups (S1 and S2).[6] The water
molecule is coordinated by both calcium and potassium cations.[6]

Table 1: Crystallographic Data for Syngenite
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Parameter Value Reference
Crystal System Monoclinic [1]
Crystal Class Prismatic (2/m) [1]
Space Group P21/m [11[4115]
a 9.77 A [1]
9.7710(2) A (synthetic) [6]

9.775 A (synthetic) [4]

6.2276(2) A (at -173 °C) [5]

b 7.14 A [1]
7.1449(2) A (synthetic) [6]

7.156 A (synthetic) [4]

7.1264(2) A (at -173 °C) [5]

c 6.25 A [1]
6.2469(1) A (synthetic) [6]

6.251 A (synthetic) [4]

9.7249(3) A (at -173 °C) [5]

B 104.01° [1]
103.992(2)° (synthetic) [6]

104.0° (synthetic) [4]

Z (formula units) 2 [11[3]

Physicochemical Properties

Syngenite is typically colorless, milky white, or faintly yellow and exhibits a vitreous luster.[1][3]
It is partially soluble in water, which can lead to the separation of gypsum.[3][7]
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Table 2: Physical and Optical Properties of Syngenite

Property Value Reference
Colorless, milky white, faintly

Color [1][2][3]
yellow

Luster Vitreous [1][3]

Streak White [1112]

Diaphaneity Transparent to translucent [1][3]
Perfect on {110} and {100},

Cleavage o [11[3]
distinct on {010}

Fracture Conchoidal [11[3]

Hardness (Mohs) 2.5 [1][2]13]

Density (measured)

2.579-2.603 g/cm3

[1]3]

Density (calculated)

2.575 g/cm3

[3]

Optical Class

Biaxial (-)

[1]3]

Refractive Indices

na =1.501, nB =1.517, ny =
1518

[1](3]

Birefringence (&)

0.017

[1]

2V angle (measured)

28°

[1]3]

Solubility

Soluble in H20, with

separation of gypsum

[317]

Solubility Product (pKsp)

7.60

[8]

Table 3: Chemical Composition of Syngenite (K2Ca(SOa4)2-H20)
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Weight % (Natural

Oxide Weight % (Ideal) . Reference
Sample, Ukraine)

K20 28.68% 28.03% [3][9]

CaO 17.08% 16.97% [3][9]

SOs 48.75% 49.04% [3][9]

H20 5.49% 5.81% [3][9]

Total 100.00% 100.49% [3]

Synthesis and Experimental Protocols

Syngenite can be synthesized via several methods, including agueous co-precipitation and

solventless mechanochemical processes.[10][11] The choice of method influences crystal size

and purity.

Synthesis Workflows
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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